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Compound of Interest

Compound Name: TDTM

Cat. No.: B15546719

Crucial Safety Notice: The acronym "TDTM" is commonly used for two distinctly different
chemical compounds: Tridecyl Trimellitate, a non-hazardous cosmetic ingredient, and tert-
Dodecyl Mercaptan, a hazardous industrial chemical. Misidentification can lead to severe
safety and environmental risks. This document provides disposal procedures for both
substances, emphasizing the critical importance of correct identification before proceeding.

Section 1: Tridecyl Trimellitate

Tridecyl Trimellitate is a viscous, oily liquid primarily used as an emollient and pigment
dispersant in cosmetics and personal care products.[1][2] It is not classified as a hazardous
substance.

Disposal of Tridecyl Trimellitate

Unused or waste Tridecyl Trimellitate should be disposed of in accordance with local, state,
and federal regulations for non-hazardous industrial waste.[3][4][5]

General Disposal Guidelines:

o Small Quantities: Small spills can be absorbed with an inert material such as sand or
vermiculite. The absorbed material can then be placed in a suitable container for disposal.[1]

o Large Quantities: For larger amounts, it is recommended to contact a licensed professional
waste disposal service.[6]
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o Containers: Empty containers should be disposed of as non-hazardous waste.[5]

Section 2: tert-Dodecyl Mercaptan

DANGER: tert-Dodecyl Mercaptan is a hazardous substance that is harmful if swallowed,

causes skin and serious eye irritation, and is very toxic to aquatic life with long-lasting effects.

[7][8][9][10] It is imperative to handle this chemical with extreme caution and adhere strictly to

the following disposal procedures.

Property Value Source
CAS Number 25103-58-6 [71[9]
Hazard Class (Transport) UN 3082, Class 9 [11]

Safety glasses with side-

Personal Protective Equipment  shields, chemical-resistant

[71112]

(PPE) gloves, impervious clothing,

NIOSH-approved respirator

Spill Cleanup and Disposal Protocol for tert-Dodecyl
Mercaptan

1.

Immediate Response and Containment:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area
and ensure adequate ventilation.[7][9]

Remove Ignition Sources: Eliminate all sources of ignition as the vapors can be flammable.

[9]

Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[7]

[8]

. Personal Protective Equipment (PPE):
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Wear the appropriate PPE as specified in the table above. This includes, but is not limited to,
safety goggles, chemical-resistant gloves, and a respirator.[7][12]

. Spill Absorption and Neutralization:
Absorb the spill using an inert material such as sand, earth, or vermiculite.[8]

Caution: Never use dry, powdered hypochlorite or other strong oxidizers for mercaptan spills,
as this can cause autoignition.[8]

. Collection and Storage of Hazardous Waste:

Carefully collect the absorbed material and place it into a suitable, sealed, and properly
labeled container for hazardous waste.[7][8]

. Decontamination:
Decontaminate the spill area and any contaminated equipment.
. Disposal:

Dispose of the container with the absorbed waste material through a licensed hazardous
waste disposal facility.[11][12] Do not attempt to dispose of this material through standard
waste channels.

Disposal Workflow for tert-Dodecyl Mercaptan

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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